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Compound of Interest

Compound Name: (S,E)-Tco2-peg4-cooh

Cat. No.: B12368812

An In-depth Technical Guide on the Core Solubility and Stability Characteristics of (S,E)-Tco2-
peg4-cooh

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S,E)-Tco2-peg4-cooh, also known as TCO-PEG4-acid, is a heterobifunctional linker integral
to the field of bioconjugation and click chemistry. It features a strained trans-cyclooctene (TCO)
moiety, which participates in exceptionally fast and bioorthogonal inverse-electron-demand
Diels-Alder cycloaddition (IEDDA) reactions with tetrazine partners. The molecule also contains
a four-unit polyethylene glycol (PEG) spacer to enhance aqueous solubility and a terminal
carboxylic acid for conjugation to amine-containing biomolecules. This guide provides a
comprehensive overview of its solubility and stability characteristics, complete with
experimental protocols and logical workflows to aid in its effective application.

Chemical and Physical Properties
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Property

Value

Molecular Formula

C20H35NOs

Molecular Weight 417.49 g/mol [1]
Appearance Colorless to slightly yellow oil[1]
Purity >95% (typically assessed by HPLC)[1]

Solubility Characteristics

The solubility of (S,E)-Tco2-peg4-cooh is a critical parameter for its use in bioconjugation

reactions, which are often performed in aqueous buffers. The inclusion of a hydrophilic PEG4

spacer is designed to improve its solubility in aqueous media[2].

Qualitative Solubility Data

The following table summarizes the known solubility of (S,E)-Tco2-peg4-cooh in various

solvents.
Solvent Type Solvent Solubility
Organic Solvents Dimethyl sulfoxide (DMSO) Soluble[2]

Dimethylformamide (DMF) Soluble
Dichloromethane (DCM) Soluble
Tetrahydrofuran (THF) Soluble
Chloroform Soluble

Aqueous Buffers

Water, PBS, Tris, HEPES

The PEG4 spacer enhances
solubility in aqueous media,
but quantitative data is not
readily available. It is
recommended to determine
the solubility for specific

applications.
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Experimental Protocol for Determining Aqueous
Solubility

A standard "shake-flask™ method can be employed to determine the precise solubility of (S,E)-
Tco2-peg4-cooh in a specific aqueous buffer.

Methodology:

o Preparation of Supersaturated Solution: Add an excess amount of solid (S,E)-Tco2-peg4-
cooh to a known volume of the desired agueous buffer in a microcentrifuge tube or glass
vial.

o Equilibration: Tightly cap the tubes and place them on an orbital shaker. Agitate the mixture
at a constant temperature (e.g., 25°C) for a sufficient period (typically 24-48 hours) to ensure
equilibrium is reached.

» Phase Separation: After equilibration, centrifuge the samples at a high speed (e.g., 14,000
rpm for 10-15 minutes) to pellet the undissolved solid.

o Sample Collection and Preparation: Carefully collect a known volume of the clear
supernatant. Dilute the sample with a suitable mobile phase to a concentration within the
linear range of the analytical method.

o Quantification: Analyze the diluted samples using a validated analytical method, such as
High-Performance Liquid Chromatography (HPLC) with a suitable detector (e.g., UV, ELSD,
or MS), to determine the concentration of the dissolved compound.
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Preparation

Add excess (S,E)-Tco2-peg4-cooh to buffer

l

Equilibrate on shaker (24-48h)

;

Centrifuge to pellet undissolved solid

ransfer supernatant

Analysis

Collect clear supernatant

l

Dilute sample for analysis

l

Quantify concentration by HPLC

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12368812?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Setup

Prepare solutions in test buffers

'

Incubate at different temperatures

Time-Point Sampling

Take aliquots at intervals

'

Quench degradation

Quantification

Analyze by RP-HPLC

'

Determine % remaining parent compound

'

Calculate degradation kinetics
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Step 1: Amine Coupling

(S,E)-Tco2-peg4-cooh

Activation & Reaction

TCO-labeled Molecule A

Amine-containing

Molecule (e.g., Protein) IEDDA Reaction

Step 2: BioorthogonatCli

Tetrazine-labeled _
Molecule B o

Molecule A-Linker-Molecule B
Conjugate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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